1-(bromomethyl)-4-iodo-2-methylbenzene
Overview
Description
1-Bromomethyl-4-iodo-2-methylbenzene, also known as bromoiodomethane (BIM), is an organic compound with the molecular formula C7H7BrI. It is a colorless liquid that is volatile, flammable, and insoluble in water. BIM is a reagent used in organic synthesis, particularly in the synthesis of pharmaceuticals, agrochemicals, and other organic compounds. It is also used in the synthesis of polymers, dyes, and other materials.
Mechanism of Action
The mechanism of action of BIM is based on its ability to react with other compounds in a nucleophilic substitution reaction. BIM can act as either a nucleophile or an electrophile, depending on the reaction conditions. In a nucleophilic substitution reaction, BIM reacts with an electrophile, such as a carbonyl group, to form a new covalent bond. This reaction is accompanied by the release of a bromide ion.
Biochemical and Physiological Effects
BIM has been shown to have a wide range of biochemical and physiological effects. In laboratory studies, BIM has been shown to inhibit the growth of certain bacteria and fungi, as well as to have an effect on the metabolism of certain enzymes. In animal studies, BIM has been found to have an effect on the nervous system, as well as on the cardiovascular and immune systems.
Advantages and Limitations for Lab Experiments
BIM has many advantages for laboratory experiments. It is a relatively inexpensive reagent, and it is also relatively easy to handle. In addition, BIM has a low boiling point and is relatively volatile, making it easy to distill and purify. BIM is also relatively non-toxic, and it is not a strong oxidizing agent. However, BIM is also a flammable liquid, and it must be handled with care.
Future Directions
BIM has many potential future applications in the fields of pharmaceuticals, agrochemicals, and other organic compounds. In addition, BIM could be used in the synthesis of polymers, dyes, and other materials. BIM could also be used in the synthesis of other organic compounds, such as esters, amides, and nitriles. Finally, BIM could be used in the synthesis of metal-organic frameworks (MOFs).
Synthesis Methods
BIM is synthesized by the reaction of iodine and bromine with methylbenzene. The reaction takes place in an inert atmosphere, such as nitrogen or argon, and is usually carried out at temperatures between 100–150 °C. The reaction is exothermic, and the reaction mixture must be cooled to prevent the reaction from becoming too vigorous. The product is then purified by distillation.
Scientific Research Applications
BIM has been used in a variety of scientific research applications, including the synthesis of pharmaceuticals, agrochemicals, and other organic compounds. It is also used in the synthesis of polymers, dyes, and other materials. In addition, BIM has been used in the synthesis of other organic compounds, such as esters, amides, and nitriles. BIM has also been used in the synthesis of metal-organic frameworks (MOFs).
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 1-(bromomethyl)-4-iodo-2-methylbenzene involves the bromination and methylation of 4-iodotoluene.", "Starting Materials": [ "4-iodotoluene", "Bromine", "Methylating agent (e.g. dimethyl sulfate, methyl iodide)" ], "Reaction": [ "Bromination of 4-iodotoluene using bromine in the presence of a Lewis acid catalyst (e.g. FeBr3) to yield 1-bromo-4-iodotoluene.", "Methylation of 1-bromo-4-iodotoluene using a methylating agent (e.g. dimethyl sulfate, methyl iodide) in the presence of a base (e.g. potassium carbonate) to yield 1-(bromomethyl)-4-iodo-2-methylbenzene." ] } | |
CAS RN |
1261777-21-2 |
Product Name |
1-(bromomethyl)-4-iodo-2-methylbenzene |
Molecular Formula |
C8H8BrI |
Molecular Weight |
311 |
Purity |
95 |
Origin of Product |
United States |
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